Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

furfuryl mercaptan odor threshold comparison

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 98-02-2
Cat. No.: S584587

Compound Focus: Furfuryl mercaptan

Odor Threshold Data

Get Quote

The core odor threshold data for Furfuryl Mercaptan (2-Furfurylthiol or 2-FFT) from scientific literature is

summarized in the table below.

Medium / Context

Odor Threshold

Key Findings & Context

Source Type

Water

Hydroalcoholic
Solution (as in
Baijiu)

In 60% ABV Ethanol

Compared to
Homologs

Notes on Data:

0.005 ppb (parts
per billion) [a]

0.1 pg/L
(micrograms per
liter) [b]

1400x higher than
in water [c]

Lowest among 46
tested compounds

[d]

Odor threshold significantly increases
with ethanol concentration.

Moving the thiol group or elongating
the carbon chain increased the
threshold and changed the odor
quality.

Online Perfumer
Community [1]

Peer-Reviewed
Review [2]
Primary

Research [3]

Primary
Research [4]
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e [a] This value of 0.005 ppb highlights the extreme potency of furfuryl mercaptan and aligns with
handling recommendations to use dilutions of 1% or even 0.005% in perfumery [1] [5].

e [b] 0.1 pglL is equivalent to 0.1 ppb, which is consistent with the community-reported value when
considering different measurement contexts.

¢ [c] This finding from a 2025 study illustrates the profound impact of the matrix. The study found
thresholds of 40 compounds increased by 2 to 692 times in 60% ethanol compared to water [3].

e [d] The 2018 study concluded that the specific structure of furfuryl mercaptan is optimal for its
characteristic coffee-like scent and low threshold [4].

Experimental Protocols for Odor Threshold
Measurement

The quantitative data in the table above are typically determined through controlled sensory evaluation

protocols. Here are the details of a key methodology cited.

¢ Protocol Name: Three-Alternative Forced-Choice (3-AFC) Test [3].

e Objective: To determine the minimum concentration of a compound at which it can be reliably
detected by the human sense of smell.

e Procedure:

o Sample Preparation: A series of solutions with geometrically increasing concentrations of the
target odorant (e.g., furfuryl mercaptan) are prepared in a defined medium (e.g., water, or
ethanol-water solutions).

o Presentation: In each test, a panelist is presented with three samples: one containing the
odorant and two blanks (the pure medium).

o Forced Choice: The panelist must identify which sample is different, even if the difference is
not clear.

o Threshold Calculation: The detection threshold for an individual is typically defined as the
concentration at which they can make a correct identification in a pre-defined proportion of trials
(e.g., 2 out of 3 consecutive tests). The group threshold is then calculated from individual data.

e Context: This method was used in the 2025 study to systematically measure how ethanol
concentration (20%-60% ABV) affects the thresholds of 40 aroma compounds [3].

Structural Analogs and Odor Correlation

Research into homologous series provides insight into how molecular structure dictates odor properties.
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Structural Modifications Impact on Odor

Furfuryl Mercaptan
(Coffee, Low Threshold)

sl

Move Thiol Group Elongate Carbon Chain Replace Furan with
(to 3-position) (6-7 carbons) Thiophene Ring

'

Coffee Odor Lost
(Passion Fruit Scent)
Threshold Increased

Coffee Odor Kept
Threshold Increased

Odor Largely Unchanged
No Lower Threshold

Click to download full resolution via product page

A 2018 study synthesized and tested 46 heterocyclic mercaptans and thio ethers to explore structure-odor

relationships [4]. The key findings were:

e Optimal Structure: The structure of furfuryl mercaptan itself is the most potent. None of the
synthesized homologs exhibited a lower odor threshold [4].

¢ Sensitivity to Modification: Even slight changes, such as moving the thiol group from the 2- to the
3-position on the furan ring, resulted in a higher (worse) odor threshold, though the coffee-like
character was maintained [4].

e Radical Changes: Separating the thiol group from the ring by a longer carbon chain (6-7 atoms)
caused a complete loss of the coffee odor, replacing it with a passion fruit-like scent and a
significantly higher threshold [4].

Key Takeaways for Researchers

e Extreme Potency Dictates Handling: The exceptionally low odor threshold necessitates working
with high dilutions (e.g., 1% or 0.005%) in laboratory settings to avoid olfactory fatigue and
contamination of the workspace [1] [5].

Matrix Effects are Critical: The medium in which furfuryl mercaptan is present drastically alters its
perceived intensity. Ethanol is a major suppressing factor, a crucial consideration for applications in
beverages like Baijiu [3].

Structure is Highly Specialized: Its specific molecular configuration is uniquely tuned for potency
and character. Minor structural modifications generally reduce potency or alter the odor profile, which
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is valuable information for designing novel analogs [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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